Cas no 1354952-54-7 (1-(2-isocyanatoethyl)-2-nitrobenzene)

• Product Name: 1-(2-isocyanatoethyl)-2-nitrobenzene
• CAS No: 1354952-54-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD20441771
• CID: 5218023
• Update Time: 2025-05-19

1-(2-isocyanatoethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-isocyanatoethyl)-2-nitro-
• 1-(2-isocyanatoethyl)-2-nitrobenzene

• MDL： MFCD20441771
• Inchi： 1S/C9H8N2O3/c12-7-10-6-5-8-3-1-2-4-9(8)11(13)14/h1-4H,5-6H2
• InChI Key： ASPBFBMEOAEJNS-UHFFFAOYSA-N
• SMILES： C1(CCN=C=O)=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(2-isocyanatoethyl)-2-nitrobenzene

Comprehensive Analysis of 1-(2-Isocyanatoethyl)-2-Nitrobenzene (CAS No. 1354952-54-7): Properties, Applications, and Industry Trends

The chemical compound 1-(2-isocyanatoethyl)-2-nitrobenzene (CAS No. 1354952-54-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and versatile applications. As researchers and industries increasingly focus on high-performance materials and specialty chemicals, understanding the properties and potential of this compound becomes crucial. This article delves into its molecular characteristics, synthesis pathways, and emerging uses while addressing common queries from scientific communities and industrial stakeholders.

Chemically, 1-(2-isocyanatoethyl)-2-nitrobenzene belongs to the family of nitroaromatic compounds with an isocyanate functional group. The presence of both nitro and isocyanate moieties in its structure makes it particularly valuable for polymer modification and cross-linking reactions. Recent studies highlight its role in developing advanced adhesives and coatings, where its reactivity with hydroxyl groups enables the formation of durable polyurethane networks. This aligns with the growing demand for eco-friendly materials in sectors like automotive and construction.

From a synthetic perspective, the production of CAS 1354952-54-7 typically involves the reaction of 2-nitrobenzyl alcohol with phosgene equivalents under controlled conditions. However, modern research emphasizes alternative routes using non-phosgene methodologies to align with green chemistry principles. Such innovations respond to frequent searches about sustainable synthesis and reduced environmental impact in chemical manufacturing. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying the purity of this compound, a topic often queried by quality control professionals.

The thermal stability and solubility profile of 1-(2-isocyanatoethyl)-2-nitrobenzene make it suitable for high-temperature applications. Industry reports suggest its experimental use in electronic encapsulants and thermal interface materials, addressing the surge in demand for heat-resistant components in electronics manufacturing. Furthermore, its nitro group offers potential for photochemical applications, sparking interest among researchers exploring light-responsive materials for sensors and optical devices.

Safety considerations for handling CAS 1354952-54-7 frequently appear in technical discussions. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. This aligns with the broader industry shift toward responsible chemical management, a trending topic in ESG (Environmental, Social, and Governance) frameworks adopted by chemical enterprises.

Market analysts note increasing patent activity surrounding derivatives of nitrobenzene-isocyanate hybrids, particularly in Asia-Pacific regions where specialty chemicals production is expanding. The compound's compatibility with bio-based polyols positions it well for future developments in renewable material technologies—a subject generating substantial search traffic among sustainability-focused professionals.

In conclusion, 1-(2-isocyanatoethyl)-2-nitrobenzene represents a compelling case study in functional material innovation. Its dual reactivity profile continues to inspire research across multiple disciplines, from material science to organic electronics. As industrial applications evolve alongside environmental regulations, this compound's role in next-generation chemical solutions warrants ongoing investigation and discussion within scientific and commercial circles.